Cas no 84029-86-7 (1,3-Isobenzofurandione,5-methyl-6-(1-methylethyl)-)
84029-86-7 structure
Product Name:1,3-Isobenzofurandione,5-methyl-6-(1-methylethyl)-
CAS No:84029-86-7
MF:C12H12O3
MW:204.221883773804
CID:725503
PubChem ID:3019602
Update Time:2025-04-19
1,3-Isobenzofurandione,5-methyl-6-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Isobenzofurandione,5-methyl-6-(1-methylethyl)-
- 5-isopropyl-4-methylphthalic anhydride
- 5-methyl-6-propan-2-yl-2-benzofuran-1,3-dione
- DTXSID70232917
- 4-ISOPROPYL-5-METHYLPHTHALIC ANHYDRIDE
- 84029-86-7
- AF4D5X2W28
- UNII-AF4D5X2W28
- NS00038384
- EINECS 281-757-6
- 1,3-Isobenzofurandione, 5-methyl-6-(1-methylethyl)-
-
- Inchi: 1S/C12H12O3/c1-6(2)8-5-10-9(4-7(8)3)11(13)15-12(10)14/h4-6H,1-3H3
- InChI Key: HARMCMJYOSSBBK-UHFFFAOYSA-N
- SMILES: O1C(C2=CC(C)=C(C=C2C1=O)C(C)C)=O
Computed Properties
- Exact Mass: 204.078644
- Monoisotopic Mass: 204.078644
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: 2.8
Experimental Properties
- Density: 1.209
- Boiling Point: 348.7°C at 760 mmHg
- Flash Point: 164.4°C
- Refractive Index: 1.56
1,3-Isobenzofurandione,5-methyl-6-(1-methylethyl)- Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
84029-86-7 (1,3-Isobenzofurandione,5-methyl-6-(1-methylethyl)-) Related Products
- 40496-93-3(4-tert-butylphthalic anhydride)
- 6623-98-9(Methyl 2-Isopropylbenzoate)
- 32703-79-0(5-(tert-Butyl)isobenzofuran-1,3-dione)
- 63846-76-4(Ethyl 2,4,6-triisopropylbenzoate)
- 56427-44-2(Benzoic acid, 2-ethyl-, ethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk